Cas no 2228963-32-2 (3-amino-1-(4-hydroxy-3-methoxy-5-nitrophenyl)propan-1-one)

• Product Name: 3-amino-1-(4-hydroxy-3-methoxy-5-nitrophenyl)propan-1-one
• CAS No: 2228963-32-2
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• CID: 5903773
• PubChem ID: 165964190
• Update Time: 2025-06-09

3-amino-1-(4-hydroxy-3-methoxy-5-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-hydroxy-3-methoxy-5-nitrophenyl)propan-1-one
• 2228963-32-2
• EN300-1781793

• Inchi： 1S/C10H12N2O5/c1-17-9-5-6(8(13)2-3-11)4-7(10(9)14)12(15)16/h4-5,14H,2-3,11H2,1H3
• InChI Key： IJSWJSGRMQNJRZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C(CCN)=O)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 240.07462149g/mol
• Monoisotopic Mass: 240.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 118Ų

Additional information on 3-amino-1-(4-hydroxy-3-methoxy-5-nitrophenyl)propan-1-one

3-Amino-1-(4-Hydroxy-3-Methoxy-5-Nitrophenyl)propan-1-one: A Comprehensive Overview of CAS No. 2228963-32-2

3-Amino-1-(4-Hydroxy-3-methoxy-5-nitrophenyl)propan-1-one (CAS No. 2228963-32-2) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development, particularly in the treatment of various diseases. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 3-amino-1-(4-hydroxy-3-methoxy-5-nitrophenyl)propan-1-one is composed of a substituted phenyl ring and a propanone backbone. The presence of functional groups such as the amino group, hydroxyl group, methoxy group, and nitro group imparts unique chemical and biological properties to the molecule. These functional groups play crucial roles in the compound's reactivity and interactions with biological systems.

One of the key aspects of 3-amino-1-(4-hydroxy-3-methoxy-5-nitrophenyl)propan-1-one is its synthetic accessibility. Various synthetic routes have been developed to produce this compound efficiently. One common method involves the reaction of 4-hydroxy-3-methoxy-5-nitrobenzaldehyde with an appropriate amino acid derivative, followed by oxidation to form the desired product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, reducing the use of hazardous reagents and improving overall sustainability.

In terms of biological activity, 3-amino-1-(4-hydroxy-3-methoxy-5-nitrophenyl)propan-1-one has shown promising results in several areas. Studies have demonstrated its potential as an antioxidant, anti-inflammatory, and anticancer agent. The compound's ability to scavenge free radicals and inhibit inflammatory cytokines makes it a valuable candidate for the treatment of oxidative stress-related diseases and chronic inflammation. Additionally, preliminary research has indicated that it may have selective cytotoxic effects on cancer cells, suggesting its potential as a novel anticancer drug.

The pharmacological properties of 3-amino-1-(4-hydroxy-3-methoxy-5-nitrophenyl)propan-1-one have been extensively studied using both in vitro and in vivo models. In vitro studies have shown that the compound can effectively inhibit the proliferation of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. Mechanistic studies have revealed that it targets multiple signaling pathways involved in cell growth and survival, such as the PI3K/Akt pathway and the MAPK/ERK pathway.

In vivo studies have further validated these findings. Animal models have demonstrated that administration of 3-amino-1-(4-hydroxy-3-methoxy-5-nitrophenyl)propan-1-one can significantly reduce tumor growth and improve survival rates without causing significant toxicity to normal tissues. These results highlight the compound's therapeutic potential and warrant further investigation in clinical settings.

Beyond its direct biological effects, 3-amino-1-(4-hydroxy-3-methoxy-5-nitrophenyl)propan-1-one has also been explored for its use as a building block in the synthesis of more complex molecules. Its versatile functional groups make it an attractive starting material for the development of new drugs and materials with tailored properties. Recent research has focused on optimizing synthetic protocols to enhance yield and purity, making it more accessible for large-scale production.

The safety profile of 3-amino-1-(4-hydroxy-3-methoxy-5-nitrophenyl)propan-1-one is another critical aspect that has been thoroughly evaluated. Toxicity studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 3-amino-1-(4-hydroxy-3-methoxy-5-nitrophenyl)propan-1-one (CAS No. 2228963-32-2) is a promising compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique chemical structure, synthetic accessibility, biological activities, and safety profile make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments for various diseases.